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Compound of Interest

Compound Name: UMA4118

Cat. No.: B1253306

Disclaimer: No specific Safety Data Sheet (SDS) with detailed disposal procedures for UM4118
is publicly available. The following guidance is based on the known chemical properties of
UMA4118 as a copper ionophore and general best practices for the disposal of hazardous
laboratory chemicals. Always consult with your institution's Environmental Health and Safety
(EHS) department for specific protocols and regulatory requirements in your area.

UMA4118 is a copper ionophore that can induce a form of cell death known as cuproptosis.[1]
As with any biologically active compound, proper handling and disposal are crucial to ensure
personnel safety and environmental protection.

Immediate Safety and Logistical Information

Before handling UM4118, it is essential to be aware of the potential hazards and necessary
precautions. The following table summarizes key safety information.
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Safety Consideration Guidance

Always wear standard laboratory PPE, including
Personal Protective Equipment (PPE) a lab coat, safety glasses with side shields, and

chemical-resistant gloves.

Handle UM4118 in a well-ventilated area,
Handii preferably within a chemical fume hood to avoid
andling _ _ _
inhalation of any dust or aerosols. Avoid contact

with skin and eyes.

Store UM4118 in a tightly sealed container in a

cool, dry, and well-ventilated area, away from
Storage : : : _

incompatible materials such as strong oxidizing

agents.

In case of a spill, avoid generating dust.
Carefully sweep up solid material or absorb
liquid spills with an inert material (e.qg.,

Spill Response vermiculite, sand) and place it in a sealed
container for disposal. Ventilate the area and
wash the spill site after material pickup is

complete.

Step-by-Step Disposal Procedures for UM4118

The proper disposal of UM4118 and its associated waste should follow a structured protocol to
minimize risk.

1. Waste Segregation and Collection:
¢ Solid Waste:

o Collect unused or expired UM4118 powder in its original container or a clearly labeled,
sealed, and compatible waste container.

o Contaminated consumables such as weighing paper, pipette tips, and gloves should be
collected in a designated, sealed hazardous waste bag or container.
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e Liquid Waste:

o Solutions containing UM4118 should be collected in a dedicated, leak-proof, and clearly
labeled hazardous waste container.

o Do not mix UM4118 waste with other chemical waste streams unless specifically
instructed to do so by your EHS department.

e Sharps Waste:

o Needles, syringes, or other sharps contaminated with UM4118 must be disposed of in a
designated sharps container.

2. Waste Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste."

e The label should also include the full chemical name ("UM4118"), the approximate
concentration and quantity, and the date of accumulation.

3. Storage of Waste:

o Store hazardous waste containers in a designated, secure, and well-ventilated satellite
accumulation area (SAA) within the laboratory.

e Ensure containers are kept closed except when adding waste.

4. Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

e Do not dispose of UM4118 down the drain or in the regular trash.

The following diagram illustrates the general workflow for the proper disposal of UM4118.
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Caption: UM4118 Disposal Workflow.

Experimental Protocols Cited

While no specific experimental protocols for the disposal of UM4118 are available, the

procedures outlined above are based on standard methodologies for handling and disposing of

hazardous chemical waste in a laboratory setting. These protocols are derived from general

laboratory safety guidelines.

The following diagram illustrates the logical relationship for making decisions on chemical

waste disposal in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. UM4118 Datasheet DC Chemicals [dcchemicals.com]
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 To cite this document: BenchChem. [Proper Disposal of UM4118: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253306#um4118-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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